Cas no 106775-98-8 (Butanoic acid, 2-chloro-4,4,4-trifluoro-3-oxo-, methyl ester)

• Product Name: Butanoic acid, 2-chloro-4,4,4-trifluoro-3-oxo-, methyl ester
• CAS No: 106775-98-8
• MF: C₅H₄ClF₃O₃
• MW: 204.531671524048
• CID: 2624271
• PubChem ID: 10976601
• Update Time: 2025-04-21

Butanoic acid, 2-chloro-4,4,4-trifluoro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-chloro-4,4,4-trifluoro-3-oxo-, methyl ester
• DTXCID80401273
• DTXSID30450453
• 106775-98-8

• Inchi： 1S/C5H4ClF3O3/c1-12-4(11)2(6)3(10)5(7,8)9/h2H,1H3
• InChI Key： DLPRGUYVONXRDD-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 203.9801062Da
• Monoisotopic Mass: 203.9801062Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų